[3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol

• IUPAC Name: [3-[1-(3-chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol
• InChI: InChI=1S/C13H16ClFO2S/c1-9(10-2-3-12(15)11(14)4-10)18-8-13(5-16)6-17-7-13/h2-4,9,16H,5-8H2,1H3
• InChI Key: RCULSNRITMLJNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)Cl)SCC2(COC2)CO
• Molecular Formula: C13H16ClFO2S
• Molecular Weight: 290.78 g/mol

Description

[3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol, also known as CF3, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

[3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has been studied for its potential as a therapeutic agent in various fields of medicine, including oncology, neurology, and immunology. In oncology, [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has shown promising results as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In neurology, [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has been investigated as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has also been studied for its immunomodulatory effects, which may have applications in the treatment of autoimmune diseases.

Mechanism of Action

The mechanism of action of [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in cell growth and survival. [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation. [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has also been shown to inhibit the activity of protein kinase B (AKT), which is a signaling pathway that promotes cell survival and growth.
Biochemical and Physiological Effects
[3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol can induce apoptosis (cell death) in cancer cells, inhibit cell proliferation, and reduce the expression of inflammatory cytokines. In vivo studies have shown that [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol can inhibit tumor growth and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol as a research tool is its specificity for HDACs and AKT, which allows for the investigation of these pathways in various disease models. However, one limitation of [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol is its potential toxicity, which may limit its use in certain in vivo experiments. Additionally, [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol may have off-target effects that need to be considered when interpreting experimental results.

Future Directions

For research on [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol include the development of more potent and selective HDAC inhibitors, investigation of [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol in combination with other therapeutic agents, and further elucidation of its mechanism of action.

Synthesis Methods

The synthesis of [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol involves a multistep process that begins with the reaction of 3-chloro-4-fluorobenzyl chloride with sodium sulfide to form 3-chloro-4-fluorobenzyl thiol. This intermediate is then reacted with oxetan-3-ylmethanol in the presence of a base to yield [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol. The synthesis method for [3-[1-(3-Chloro-4-fluorophenyl)ethylsulfanylmethyl]oxetan-3-yl]methanol has been optimized to achieve high yields and purity.